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Compound of Interest

Compound Name: Hydroquinidine4-chlorobenzoate

Cat. No.: B1237922

Get Quote

Compound Profile & Significance
Chemical Name: (1S,3R,4S,8R,9S)-10,11-Dihydro-6'-methoxycinchonan-9-yl 4-

chlorobenzoate

CAS Number: 113162-02-0[1][2][3][4]

Molecular Formula:

[1][2][3][4]

Molecular Weight: 464.99 g/mol

Physical State: White to off-white crystalline solid

Melting Point: 102–105 °C [1][3]

Research Context: This compound functions primarily as a pseudo-enantiomeric ligand to

Hydroquinine derivatives. In drug development, it is used to induce chirality in achiral olefins or

to resolve racemic mixtures via acyl transfer mechanisms.
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Diagnostic Spectroscopic Data
Researchers should use the following diagnostic signals to confirm structure and purity. The

data distinguishes the ester product from the unreacted Hydroquinidine starting material and

the 4-chlorobenzoic acid byproduct.

A. Nuclear Magnetic Resonance ( H NMR)
Solvent:

| Frequency: 400 MHz (Reference)

The most critical indicator of successful synthesis is the acylation shift of the H-9 proton.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assignment
Shift (

, ppm)
Multiplicity Integration

Diagnostic
Note

Aromatic

(Benzoate)
8.00 – 8.05

Doublet (

Hz)
2H

Ortho to ester

carbonyl (AA'BB'

system).

Aromatic

(Benzoate)
7.40 – 7.45

Doublet (

Hz)
2H

Meta to ester

carbonyl

(overlaps with

quinoline).

Quinoline H-2' 8.70 – 8.75 Doublet 1H

Characteristic

downfield

heteroaromatic

proton.

Quinoline H-8' 7.95 – 8.00 Doublet 1H

Often overlaps

with benzoate

signals.

Quinoline H-5' 7.30 – 7.40 Multiplet 1H

H-9 (Chiral

Center)
6.65 – 6.75

Doublet (

Hz)
1H

CRITICAL: Shifts

downfield from

~5.6 ppm

(alcohol) upon

esterification.

Methoxy (-OMe) 3.95 – 4.00 Singlet 3H
Standard 6'-

methoxy marker.

Quinuclidine

Core
2.60 – 3.20 Multiplet ~5H

Bridgehead and

ring protons.

Ethyl Group (

)
1.45 – 1.60 Multiplet 2H

Distinguishes

Hydroquinidine

from Quinidine

(vinyl).
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Ethyl Group (

)
0.85 – 0.95 Triplet 3H

Terminal methyl

of the ethyl side

chain.

Expert Insight: If you observe a broad singlet at

5.2–5.6 ppm, your reaction is incomplete (presence of unreacted Hydroquinidine -OH). If you
observe a broad singlet >10.0 ppm, you have residual 4-chlorobenzoic acid.

B. Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or Thin Film

Functional Group
Wavenumber (

)
Intensity

Structural
Correlate

Ester C=O 1715 – 1725 Strong

Confirming Signal.

Absent in starting

material.

C-H Stretch (Ar) 3050 – 3100 Weak

Aromatic rings

(Quinoline +

Benzoate).

C-H Stretch (Alk) 2850 – 2960 Medium
Quinuclidine cage and

ethyl group.

C=C / C=N 1620, 1590 Medium
Quinoline ring skeletal

vibrations.

C-O-C Stretch 1260 – 1280 Strong Ester C-O stretch.

C-Cl Stretch 1090 – 1100 Medium Aryl chloride marker.

C. Mass Spectrometry (ESI-MS)
Mode: Positive Ionization

Molecular Ion
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: 465.2 m/z

Isotope Pattern: The presence of Chlorine results in a characteristic 3:1 ratio between the M

(465.2) and M+2 (467.2) peaks.[5][6][7]

Fragmentation: Loss of the 4-chlorobenzoate group may yield the hydroquinidine

carbocation fragment (~327 m/z).

Synthesis & Characterization Workflow
The following protocol ensures the generation of the spectroscopic data described above. This

method minimizes the formation of the "pseudo-dimer" impurity.

Experimental Protocol
Reagents: Dissolve Hydroquinidine (1.0 eq) in anhydrous

.

Base: Add Triethylamine (

, 2.0 eq) and catalytic DMAP (0.1 eq).

Acylation: Dropwise addition of 4-chlorobenzoyl chloride (1.1 eq) at 0°C.

Workup: Quench with saturated

. Wash organic layer with water and brine.

Purification: Recrystallization from Ethanol/Hexane or Flash Chromatography (

:MeOH 95:5).

Validation Logic Flow (DOT Diagram)
The following diagram illustrates the logical decision tree for validating the product using the

data provided.
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Crude Product Isolated

Step 1: FT-IR Analysis
Check 1720 cm-1

Is C=O present?

Step 2: 1H NMR (CDCl3)
Check H-9 Shift

Is H-9 at > 6.5 ppm?

Yes (Strong)

Impurity: Unreacted Alcohol
(Broad OH ~3400 cm-1)

No (Weak/Absent)

H-9 at ~5.6 ppm

Impurity: Hydrolyzed Acid
(Broad COOH >10 ppm)

Extra COOH signal

VALIDATED STRUCTURE
Hydroquinidine 4-chlorobenzoate

H-9 at ~6.7 ppm
+ AA'BB' aromatic

Click to download full resolution via product page

Caption: Logical workflow for structural verification using IR and NMR checkpoints.
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Troubleshooting Common Spectral Anomalies
Observation Root Cause Remediation

Split peaks in NMR Rotamers

This compound may exhibit

rotamers due to restricted

rotation around the ester bond.

Run NMR at 50°C to coalesce

peaks.

Extra Triplet at 1.2 ppm Residual Solvent

Ethanol (recrystallization

solvent) or Triethylamine

(base). Dry under high vacuum

>12h.

Broad peak at 1.6 ppm Water

is wet. Shake NMR tube with

anhydrous

and refilter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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